Cas no 2127-03-9 (2,2'-Dipyridinyl Disulfide)

2,2 ′ - dipyridyl disulfide is a useful reagent for the determination of sulfhydryl groups. 2,2 ′ - dipyridyl disulfide is a common reagent in peptide chemistry. It is commonly used in redox condensation to form peptide bonds or in coupling reactions to form disulfide linked heterodimers
2,2'-Dipyridinyl Disulfide structure
2,2'-Dipyridinyl Disulfide structure
2,2'-Dipyridinyl Disulfide
2127-03-9
C10H8N2S2
220.3139
MFCD00006287
42495
65093

2,2'-Dipyridinyl Disulfide Properties

Names and Identifiers

    • 1,2-Di(pyridin-2-yl)disulfane
    • 2,2-Dipyridyl disulfide
    • aldrithiol-2
    • 2,2-Dipyridyl disulphide
    • 2,2-Dipyridyldisulfite
    • 2,2'-Dipyridyl disulfide
    • 2,2'-Dipyridyl Disulfide [for Peptide Synthesis]
    • 1,2-Di(pyridin-2-yl)disulfide
    • 2,2'-Dipyridinyl Disulfide
    • 2,2'-Dithiodipyridine
    • 2,2-Dithiodipyridine
    • 2,2‘-Dithiodipyridine
    • 2,2'-DIHYDROXYDIPHENYLMETHANE
    • 2,2'-Dipyridyl disuldide
    • 2-Dipyridyl disulfide
    • 2-Pyridinyl disulfide
    • Aldrithiol 2
    • Aldrithiol?-2
    • bis-pyridin-2-yl-disulfide
    • 2-(pyridin-2-yldisulfanyl)pyridine
    • 2,2'-Dipyridyldisulfide
    • Bis(2-pyridyl) disulfide
    • 2,2'-Dithiopyridine
    • 2-(2-pyridyldisulfanyl)pyridine
    • 2PDS
    • Bis(2-pyridinyl) disulfide
    • Pyridine, 2,2'-dithiobis-
    • 2-Pyridyl disulfide
    • Pyridine, dithiobis-
    • Di-2-Pyridyl disulfide
    • bis(2-pyridyl)disulfide
    • 2,2'-Dithiobispyridine
    • Di(2-Pyridyl) disulfide
    • 2
    • 2,2'-Dithiodipyridine, >=99.0% (GC)
    • di(pyridin-2-yl) disulfide
    • AldrithiolTM-2
    • NSC 94055
    • 2,2'-Dipyridyldisulphide
    • AS-13979
    • 1,2-di(pyridine-2-yl)disulfane
    • Bis(pyridin-2-yl) disulfide
    • Di-2-pyridinyl disulfide; Di-2-pyridyl disulfide; NSC 677438; NSC 94055
    • 2127-03-9
    • 2,2'-pyridine disulfide
    • AKOS002248740
    • MFCD00006287
    • NSC-677438
    • InChI=1/C10H8N2S2/c1-3-7-11-9(5-1)13-14-10-6-2-4-8-12-10/h1-8H
    • 2,2'-dipyridyl-disulfide
    • 1,2-bis(pyridin-2-yl)disulfane
    • 2-,2'-dipyridyl disulfide
    • 2-(2-(pyridin-2-yl)disulfanyl)pyridine
    • NSC 677438
    • NSC94055
    • dithiodipyridine
    • BP-20233
    • 2,2'-Dithiodipyridine, powder
    • FT-0609299
    • dipyridyldisulfide
    • Q-101297
    • Aldrithiol(TM)-2
    • pyridyldisulfide
    • CS-W008788
    • C10H8N2S2
    • HY-Y1666
    • AC-4591
    • 2,2'-dithiobis-pyridine
    • Aldrithol-2
    • HAXFWIACAGNFHA-UHFFFAOYSA-
    • 2.2'-dipyridyl disulfide
    • A26592
    • dipyridyl disulfide
    • BDBM60840
    • 2,2'-Dithiodipyridine?
    • di(pyridin-2-yl)disulfide
    • cid_65093
    • NS00026825
    • L6X912UPBU
    • NSC-94055
    • 2,2 inverted exclamation marka-Dipyridyl disulfide
    • dipyridyl disulphide
    • di(2-pyridyl)disulfide
    • Pyridine,2'-dithiodi-
    • SCHEMBL21174
    • 2-pyridyl-disulfide
    • 2-(2-Pyridinyldisulfanyl)pyridine #
    • CHEMBL118678
    • 2-Pyridin-2-yldisulfanylpyridine
    • EN300-172822
    • aldrithiol
    • DTXSID70175517
    • OPSS
    • 2-pyridyldisulfide
    • OPSSOrthopyridyl disulfide
    • NCIOpen2_006257
    • D1114
    • 2-(2-Pyridinyldisulfanyl)pyridine;2,2'-Dipyridinyl disulfide
    • 2,2'-disulfanediyldipyridine
    • NSC677438
    • BP-23823
    • EINECS 218-343-1
    • Pyridine,2'-dithiobis-
    • SMR000473199
    • UNII-L6X912UPBU
    • Aldrithiol(TM)-2, 98%
    • 2,2'-Dithiobis(pyridine)
    • MLS001143364
    • 2-(2-Pyridinyldisulfanyl)pyridine
    • 2,2-Dithiodipyridine'
    • Pyridine, 2,2'-dithiodi-
    • orthopyridyl disulfide
    • HMS2805F21
    • AMY23184
    • CHEBI:143170
    • Q4596740
    • pyridyl disulfide
    • 2,2'-Diithiodipyridine
    • BBL100074
    • 2,2?-Dipyridyldisulfide
    • STL220574
    • DB-045524
    • GLXC-10614
    • DB-013948
    • +Expand
    • MFCD00006287
    • HAXFWIACAGNFHA-UHFFFAOYSA-N
    • 1S/C10H8N2S2/c1-3-7-11-9(5-1)13-14-10-6-2-4-8-12-10/h1-8H
    • S(C1=C([H])C([H])=C([H])C([H])=N1)SC1=C([H])C([H])=C([H])C([H])=N1
    • 154629

Computed Properties

  • 220.01300
  • 0
  • 4
  • 3
  • 220.01289
  • 14
  • 148
  • 0
  • 0
  • 0
  • 0
  • 0
  • 1
  • 2.6
  • 0
  • 76.4

Experimental Properties

  • 3.27600
  • 76.38000
  • 1.5500 (estimate)
  • 5 g/L (20 ºC)
  • 356℃ at 760 mmHg
  • 56-58 °C (lit.)
  • 0.0±0.8 mmHg at 25°C
  • 210 ºC
  • methanol: soluble50mg/mL, clear to very slightly hazy, colorless to faintly brownish-yellow
  • Beige or yellow crystal powder
  • Sensitive to air
  • 1.3078 (rough estimate)

2,2'-Dipyridinyl Disulfide Security Information

  • GHS07 GHS07
  • 3
  • S22;S25;S37/39
  • S36/37/39-S37/39-S25-S22
  • R20/22; R37
  • Xn Xn
  • UN 3335
  • H315,H319,H335
  • P261,P305+P351+P338
  • warning
  • 2-8°C
  • III
  • 36/37/38
  • Warning
  • Yes
  • 9
  • 10-23

2,2'-Dipyridinyl Disulfide Customs Data

  • 29333990

2,2'-Dipyridinyl Disulfide Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AB54144-5g
2,2'-Dipyridyl disulfide
2127-03-9 98%
5g
$6.00 2024-04-20
abcr
AB109885-25 g
2,2'-Dipyridyl disulfide, 98%; .
2127-03-9 98%
25 g
€112.60 2023-07-20
Alichem
A029185006-25g
1,2-Di(pyridin-2-yl)disulfane
2127-03-9 98%
25g
$156.56 2023-09-02
Ambeed
A172843-5g
1,2-Di(pyridin-2-yl)disulfane
2127-03-9 98%
5g
$8.0 2024-07-20
Apollo Scientific
OR24005-5g
Di(pyridin-2-yl) disulphide
2127-03-9
5g
£10.00 2024-05-23
Chemenu
CM120650-1000g
2,2'-Dipyridyl Disulfide
2127-03-9 95%+
1000g
$960 2021-08-06
Cooke Chemical
A3099112-5G
2,2'-Dithiodipyridine
2127-03-9 98%
5g
RMB 42.40 2023-09-07
Crysdot LLC
CD64000109-100g
1,2-Di(pyridin-2-yl)disulfane
2127-03-9 98%
100g
$151 2024-07-18
Enamine
EN300-172822-0.05g
2-(pyridin-2-yldisulfanyl)pyridine
2127-03-9 95%
0.05g
$19.0 2023-09-20
eNovation Chemicals LLC
D523425-1g
1,2-Di(pyridin-2-yl)disulfane
2127-03-9 97%
1g
$180 2022-10-11

2,2'-Dipyridinyl Disulfide Synthesis

2,2'-Dipyridinyl Disulfide Suppliers

atkchemica
Gold Member
Audited Supplier Audited Supplier
(CAS:2127-03-9)2,2'-Dipyridinyl Disulfide
CL18057
in Stock
1g/5g/10g/100g
95%+
Wednesday, 27 November 2024 17:40
discuss personally

2,2'-Dipyridinyl Disulfide Related Literature

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:2127-03-9)2,2'-Dithiodipyridine
sfd11414
99.9%
200kg
discuss personally
Amadis Chemical Company Limited
(CAS:2127-03-9)2,2'-Dipyridinyl Disulfide
A26592
99%/99%
500g/1kg
211.0/420.0